Cas no 1151-94-6 (4-Methoxy-4'-nitrobenzophenone)

• Product Name: 4-Methoxy-4'-nitrobenzophenone
• CAS No: 1151-94-6
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• MDL: MFCD00178348
• CID: 83458
• PubChem ID: 347772
• Update Time: 2025-05-19

4-Methoxy-4'-nitrobenzophenone Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-4′-nitrobenzophenone
• 4-Methoxy-4-nitrobenzophenone
• 4-Methoxy-4'-nitrobenzophenone
• (4-methoxyphenyl)-(4-nitrophenyl)methanone
• (4-Methoxyphenyl)(4-nitrophenyl)methanone
• (4-METHOXY-PHENYL)-(4-NITRO-PHENYL)-METHANONE
• 4-(4-methoxybenzoyl)-nitrobenzene
• 4-(4-Nitrobenzoyl)-anisole
• 4-Methoxyphenyl-4-nitrophenyl ketone
• 4-nitro-4'-methoxybenzophenone
• DTXSID20324396
• CS-0313310
• Methanone, (4-methoxyphenyl)(4-nitrophenyl)-
• 1151-94-6
• AS-66433
• NSC406625
• F71132
• CCG-40606
• NSC 406625
• AE-848/01249012
• 4-Methoxy-4/'-nitrobenzophenone
• FT-0633407
• SCHEMBL4689851
• MFCD00178348
• NSC-406625
• Oprea1_310309
• AKOS001588368
• SR-01000630735-1
• A803386
• Oprea1_492845
• 4-Methoxy-4?-nitrobenzophenone
• EU-0033558
• STK764103
• XH1483
• DB-041250
• ALBB-014965

• MDL： MFCD00178348
• Inchi： 1S/C14H11NO4/c1-19-13-8-4-11(5-9-13)14(16)10-2-6-12(7-3-10)15(17)18/h2-9H,1H3
• InChI Key： DXVSAELNVPXMSQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 257.06900
• Monoisotopic Mass: 257.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.264
• Melting Point: 125-127°C
• Boiling Point: 435.3°C at 760 mmHg
• Flash Point: 197.9°C
• Refractive Index: 1.596
• PSA: 72.12000
• LogP: 3.35760
• Solubility: Not determined

4-Methoxy-4'-nitrobenzophenone Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-Methoxy-4'-nitrobenzophenone

Recent Advances in the Study of 4-Methoxy-4'-nitrobenzophenone (CAS: 1151-94-6)

4-Methoxy-4'-nitrobenzophenone (CAS: 1151-94-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic uses. The information presented herein is derived from recent peer-reviewed publications, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of 4-Methoxy-4'-nitrobenzophenone as a key intermediate in the synthesis of more complex organic molecules. Its nitro and methoxy functional groups make it a versatile building block for the development of pharmaceuticals and agrochemicals. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel kinase inhibitors, which show promise in targeting cancer cell proliferation. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized derivatives.

In addition to its synthetic applications, 4-Methoxy-4'-nitrobenzophenone has been investigated for its biological activities. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters explored its antimicrobial properties. The results indicated moderate activity against Gram-positive bacteria, suggesting its potential as a lead compound for the development of new antibiotics. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another area of interest is the photophysical properties of 4-Methoxy-4'-nitrobenzophenone. A 2022 study in the Journal of Physical Chemistry investigated its behavior under UV irradiation, revealing insights into its potential use in photodynamic therapy (PDT). The compound exhibited significant singlet oxygen generation, a critical feature for PDT applications in cancer treatment. These findings open new avenues for research into light-activated therapeutic agents.

Despite these promising developments, challenges remain in the practical application of 4-Methoxy-4'-nitrobenzophenone. Issues such as solubility, stability, and bioavailability need to be addressed to fully harness its potential. Recent advancements in formulation technologies, such as nanoencapsulation, offer potential solutions to these challenges. A 2023 review in Advanced Drug Delivery Reviews discussed various strategies to improve the delivery of nitrobenzophenone derivatives, emphasizing the importance of interdisciplinary collaboration in overcoming these hurdles.

In conclusion, 4-Methoxy-4'-nitrobenzophenone (CAS: 1151-94-6) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its biological and photophysical properties, makes it a valuable subject for ongoing and future studies. Researchers are encouraged to explore its potential further, particularly in the context of drug development and therapeutic applications. This briefing underscores the importance of continued investment in the study of such compounds to unlock their full potential in addressing unmet medical needs.